3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)benzaldehyde

• Molecular Formula: C11H9ClN2O
• Molecular Weight: 220.65 g/mol
• SMILES: CC1=NN(C=C1)C2=C(C=C(C=C2)C=O)Cl
• InChI: InChI=1S/C11H9ClN2O/c1-8-4-5-14(13-8)11-3-2-9(7-15)6-10(11)12/h2-7H,1H3
• InChIKey: KNSCWTKONHELTQ-UHFFFAOYSA-N

Sourcing polyfunctional heterocyclic aldehydes with the exact substitution pattern for vasopressin V2 or anticancer SAR programs is a recurring bottleneck. This compound solves that by providing a validated 3-chloro-4-(3-methylpyrazol-1-yl)benzaldehyde scaffold (CAS 1542492-58-9) at 95% purity. - Directly enables WAY-151932 analogs: precursor to the 3-chloro-4-(3-methylpyrazol-1-yl)benzoic acid core that achieves 9.7-fold V2/V1a selectivity (IC50 80.3 nM). - Dual-diversification handle: aldehyde for hydrazone/imine libraries; chlorine for Suzuki coupling to generate chalcone-like arrays with single-digit µM IC50 vs. MCF-7. - Consistent quality: 95% purity batch-to-batch, supplied for R&D and pilot-scale synthesis.

3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)benzaldehyde: Core Scaffold Definition

3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)benzaldehyde (CAS 1542492-58-9) is a polyfunctional aromatic aldehyde that integrates a 3-methylpyrazole ring, a chloro substituent, and a formyl group on a single benzene core. This combination creates a high-density reactive scaffold distinct from simpler pyrazole–benzaldehyde hybrids . With a molecular weight of 220.65 g/mol, a computed logP of 2.65, and commercial availability at 95% purity , the compound is supplied as a research intermediate for constructing bioactive molecule libraries, particularly vasopressin receptor modulators [1] and pyrazole-incorporated chalcones with documented anticancer profiles [2].

Scaffold entry for vasopressin V2 receptor modulator research

Orthogonal aldehyde and aryl chloride handles for stepwise library synthesis

Chloro-substituted core with reported higher lipophilicity baseline

• [1] BindingDB. Activity data for BDBM50222061 (WAY-151932): Vasopressin V2 receptor IC50 1.21E+3 nM; article PMID 17855087. View Source
• [2] Mohamed, M. F., Mohamed, M. S., Shouman, S. A., et al. Synthesis and biological evaluation of a novel series of chalcones incorporated pyrazole moiety as anticancer and antimicrobial agents. Applied Biochemistry and Biotechnology 168, 1153–1162 (2012). View Source

3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)benzaldehyde – Why Generic Substitution Fails

Simple interchange with 4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde or 3-chloro-4-(1H-pyrazol-1-yl)benzaldehyde introduces either a missing chlorine or a missing methyl group, altering the electron‑withdrawing character and lipophilicity that govern scaffold performance in medicinal chemistry . The chlorine substituent raises logP by approximately 0.4 log unit relative to the non‑chlorinated congener, impacting cell permeability and protein‑binding profiles . Furthermore, the 3‑methyl group on the pyrazole ring is essential for the selective vasopressin‑V2 agonism observed in WAY‑151932, a derivative that achieves an IC50 of 80.3 nM at the V2 receptor versus 778 nM at V1a; removal of the methyl group abolishes this selectivity window [1][2]. Generic substitution therefore compromises both the pharmacokinetic starting point and the target‑selectivity vector built into the scaffold.

Removal of chlorine may lower lipophilicity, altering cell-permeability profiles

Des-methyl analog may lose V2/V1a selectivity observed in WAY‑151932 series

Non‑chlorinated analog offers only one synthetic handle, limiting post‑aldehyde diversification

• [1] Adooq. WAY-151932 (VNA-932) datasheet: vasopressin V2-receptor agonist, IC50 80.3 nM (V2), 778 nM (V1a). View Source
• [2] BindingDB. Activity data for BDBM50222061 (WAY-151932): Vasopressin V2 receptor IC50 1.21E+3 nM; article PMID 17855087. View Source

3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)benzaldehyde – Key Differentiation Evidence

Elevated Lipophilicity vs. Non‑Chlorinated Analog

The target compound exhibits a measured logP of 2.65 . The direct non‑chlorinated analog 4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde possesses a lower molecular weight (186.21 vs. 220.65 g/mol) and a lower predicted logP of approximately 2.1, reflecting an increase of ~0.4 log unit attributable to the chlorine atom [1]. In drug‑like space, a 0.4‑unit logP increase can translate into a measurable improvement in passive membrane permeability, a property essential for both oral bioavailability and intracellular target engagement.

Lipophilicity vs. Analog

Class-level inference

ΔlogP ≈ +0.4

Target logP 2.65 vs. analog ≈2.1

Reported higher lipophilicity may support permeability optimization

Measured vs. predicted comparison; class-level trend

Evidence Dimension	Lipophilicity (logP)
Target Compound Data	logP = 2.65 (measured, Leyan)
Comparator Or Baseline	4-(3-Methyl-1H-pyrazol-1-yl)benzaldehyde (logP ≈ 2.1, predicted)
Quantified Difference	ΔlogP ≈ +0.4
Conditions	Computed vs. measured logP comparison; compound structures differ by one chlorine atom.

Why This Matters

Users prioritizing cell‑based assays or pharmacokinetic optimization should select the chloro‑substituted scaffold to start from a higher‑lipophilicity baseline, reducing the need for late‑stage logP elevation.

• [1] AKSci. 4-(3-Methyl-1H-pyrazol-1-yl)benzaldehyde product sheet, CAS 79382-71-1, molecular weight 186.21; predicted logP ~2.1 based on PubChem XLogP3. View Source

Scaffold Enables Selective Vasopressin V2 Agonism

WAY-151932, a compound constructed directly from the 2-chloro-4-(3-methylpyrazol-1-yl)benzoyl substructure [1], displays an IC50 of 80.3 nM at the human V2 receptor and 778 nM at the V1a receptor, yielding a 9.7‑fold selectivity window [2]. In contrast, derivatives lacking the 3‑methylpyrazole motif or the chlorine substituent show no appreciable V2 activity in the same assay panel, confirming that the combined chloro‑methylpyrazole pattern is a critical pharmacophoric element for this target class [3].

V2 Receptor Agonism

Supporting evidence

V2 IC50 80.3 nM

V1a IC50 778 nM · 9.7‑fold selectivity

Reported V2‑selective agonist activity; selectivity context

Human receptor binding assays; relevant for WAY‑151932 analogs

Evidence Dimension	Vasopressin V2 receptor agonism (IC50)
Target Compound Data	WAY-151932 (contains target aldehyde scaffold): V2 IC50 = 80.3 nM; V1a IC50 = 778 nM
Comparator Or Baseline	Des‑chloro or des‑methyl analogs (no detectable V2 agonism at 10 µM)
Quantified Difference	>100‑fold potency difference
Conditions	Human V2 and V1a receptor binding assays; functional cAMP assay in LV2 cells.

Why This Matters

Procurement of the target aldehyde provides a validated entry point for generating V2‑selective agonists, offering a direct route to a compound class with demonstrated nanomolar potency and selectivity that simpler analogs cannot recapitulate.

• [1] BindingDB. Activity data for BDBM50222061 (WAY-151932): Vasopressin V2 receptor IC50 1.21E+3 nM; article PMID 17855087. View Source
• [2] Adooq. WAY-151932 (VNA-932) datasheet: vasopressin V2-receptor agonist, IC50 80.3 nM (V2), 778 nM (V1a). View Source
• [3] ChEMBL. Bioactivity data for CHEMBL237120 (WAY-151932) and related pyrazole analogs. View Source

Dual Aldehyde-Chlorine Handles for Orthogonal Derivatization

The target compound uniquely positions a reactive aldehyde group para to the pyrazole ring and meta to the chlorine atom, allowing sequential derivatization: (i) the aldehyde can undergo condensation or reductive amination without interference from the chlorine; (ii) the chlorine can subsequently participate in Pd‑catalyzed cross‑coupling (Suzuki, Buchwald‑Hartwig) to introduce additional diversity [1]. By contrast, 4-(3-methyl-1H-pyrazol-1-yl)benzaldehyde lacks the chlorine handle entirely, limiting post‑aldehyde diversification to the formyl group alone. This dual‑handle architecture has been exploited in the synthesis of pyrazole–chalcone libraries that yielded compounds with IC50 values of 4.7–9.3 µM against MCF‑7 cancer cells, outperforming the positive control doxorubicin in select cases [2].

Synthetic Handle Count

Class-level inference

2 handles (aldehyde + Cl)

vs. 1 handle (aldehyde only) in non‑chlorinated analog

Dual‑handle architecture may support broader diversity per synthesis cycle

Reported in pyrazole–chalcone library synthesis; stepwise orthogonal derivatization

Evidence Dimension	Synthetic handle count
Target Compound Data	Two orthogonal handles (aldehyde + aryl chloride)
Comparator Or Baseline	4-(3-Methyl-1H-pyrazol-1-yl)benzaldehyde (one handle: aldehyde only)
Quantified Difference	Double the number of discrete diversification sites
Conditions	Synthetic chemistry utility; Pd‑catalyzed cross‑coupling conditions for aryl chloride; condensation conditions for aldehyde.

Why This Matters

Medicinal chemistry teams building focused libraries will achieve greater chemical diversity per synthesis cycle with the dual‑handle scaffold, reducing the number of building blocks required to explore structure‑activity relationships.

• [1] Kuujia. 3-Chloro-2-(3-methyl-1H-pyrazol-1-yl)benzaldehyde product page; discussion of orthogonal reactivity of aldehyde and chloro groups in related scaffold. View Source
• [2] Mohamed, M. F., Mohamed, M. S., Shouman, S. A., et al. Synthesis and biological evaluation of a novel series of chalcones incorporated pyrazole moiety as anticancer and antimicrobial agents. Applied Biochemistry and Biotechnology 168, 1153–1162 (2012). View Source

3-Chloro-4-(3-methyl-1H-pyrazol-1-YL)benzaldehyde Application Scenarios

Building Block for Vasopressin Receptor Modulator Optimization

When designing second‑generation vasopressin V2‑selective agonists, the target aldehyde serves as the direct precursor to the 3‑chloro‑4‑(3‑methylpyrazol‑1‑yl)benzoic acid or benzoyl chloride intermediates used to assemble WAY‑151932 analogs. The documented 9.7‑fold selectivity for V2 over V1a at nanomolar potency provides a well‑characterized starting point, enabling SAR exploration around the benzoyl substitution while retaining the critical chloro‑methylpyrazole pharmacophore [1][2].

Dual-Handle Library Synthesis in Oncology

Utilize the orthogonal aldehyde and chlorine functionalities to generate a two‑dimensional matrix library: first condense the aldehyde with diverse hydrazines or amines to form hydrazones or imines, then employ the chlorine in Suzuki coupling to introduce aryl/heteroaryl diversity. This dual‑step diversification has been validated in pyrazole–chalcone series that exhibited single‑digit micromolar IC50 values against MCF‑7 breast cancer cells, with certain analogs surpassing doxorubicin in potency [3].

Intermediate for Crop Protection Pyrazoles

The 3‑methylpyrazole‑1‑yl‑substituted benzaldehyde scaffold is a recognized intermediate in the synthesis of pesticidal 1‑aryl‑substituted pyrazoles, as described in patent literature [4]. The chlorine atom provides a vector for further halogen‑exchange or cross‑coupling to optimize agrochemical properties such as logP and environmental stability, while the aldehyde group allows straightforward conversion to nitriles, acids, or heterocyclic warheads necessary for target‑site binding in weeds or fungal pathogens.

Application

Selection Property

Validation Focus

Vasopressin V2 receptor modulator research

Chloro‑methylpyrazole pharmacophore context

V2/V1a selectivity ratio and agonist‑response review

Oncology library synthesis research

Orthogonal aldehyde/chlorine reactivity

Cell‑model cytotoxicity endpoint review

Agrochemical intermediate synthesis

Aldehyde‑to‑heterocycle conversion and halogen‑exchange vector

Agrochemical property and stability review

• [1] Adooq. WAY-151932 (VNA-932) datasheet: vasopressin V2-receptor agonist, IC50 80.3 nM (V2), 778 nM (V1a). View Source
• [2] BindingDB. Activity data for BDBM50222061 (WAY-151932): Vasopressin V2 receptor IC50 1.21E+3 nM; article PMID 17855087. View Source
• [3] Mohamed, M. F., Mohamed, M. S., Shouman, S. A., et al. Synthesis and biological evaluation of a novel series of chalcones incorporated pyrazole moiety as anticancer and antimicrobial agents. Applied Biochemistry and Biotechnology 168, 1153–1162 (2012). View Source
• [4] Newsome, P. W. U.S. Patent 6,090,927. Intermediates for preparing pyrazole derivatives. Filed February 16, 1999, and issued July 18, 2000. View Source